Cas no 1160861-60-8 (2-{Bis3,5-bis(trifluoromethyl)phenylphosphino}-3,6-dimethoxy-2’,4’,6’-triisopropyl-1,1’-biphenyl)

• Product Name: 2-{Bis3,5-bis(trifluoromethyl)phenylphosphino}-3,6-dimethoxy-2’,4’,6’-triisopropyl-1,1’-biphenyl
• CAS No: 1160861-60-8
• MF: C₃₉H₃₇F₁₂O₂P
• MW: 796.664494276047
• MDL: MFCD17015286
• CID: 1037378
• PubChem ID: 329764613
• Update Time: 2025-10-28

2-{Bis3,5-bis(trifluoromethyl)phenylphosphino}-3,6-dimethoxy-2’,4’,6’-triisopropyl-1,1’-biphenyl Chemical and Physical Properties

Names and Identifiers

• Bis(3,5-bis(trifluoromethyl)phenyl)(2',4',6'-triisopropyl-3,6-dimethoxy-[1,1'-biphenyl]-2-yl)phosphine
• 2-Di[3,5-bis(trifluoromethyl)phenylphosphino]-3,6-dimethoxy-2',4',6'-tri-i-propyl-1,1'-biphenyl
• 4-Methylcyclohex-3-en-1-one
• JackiePhos
• JACKIEPHOS, BIS(3,5-BIS(TRIFLUOROMETHYL)PHENYL)(2′,4′,6′- TRIISOPROPYL-3,6-DIMETHOXYBIPHENYL-2-YL)PHOSPHINE
• 2-[3,5-Bis(trifluoromethyl)phenylphosphino]-3,6-dimethoxy-2'-4'-6'-tri-i-propyl-1,1'-bipheny
• 7-Oxabicyclo[4.1.0]heptane, 3,3'-[1,4-butanediylbis(oxymethylene)]bis-
• ACMC-20meg3
• Bis-(3,4-epoxy-cyclohexylmethyl)-aether d. 1,4-Butandiols
• bis(3,5-bis(trifluoromethyl)phenyl)(2',4',6'-triisopropyl-3,6-dimethoxybiphenyl-2-yl)phosphine
• CTK0D3857
• 2-{Bis[3,5-bis(trifluoromethyl)phenyl]phosphino}-3,6-dimethoxy -2',4',6'-triisopropyl-1,1'-biphenyl
• JackiePhos, 95%
• 1160861-60-8
• SCHEMBL14782194
• 2-DI[3,5-BIS(TRIFLUOROMETHYL)PHENYLPHOSPHINO]-3,6-DIMETHOXY-2'-4'-6'-TRI-I-PROPYL-1,1'-BIPHENYL
• D88119
• 2-{Bis[3,5-bis(trifluoromethyl)phenyl]phosphino}-3,6-dimethoxy -2 inverted exclamation marka,4 inverted exclamation marka,6 inverted exclamation marka-triisopropyl-1,1 inverted exclamation marka-biphenyl 95%
• Phosphine, bis[3,5-bis(trifluoromethyl)phenyl][3,6-dimethoxy-2',4',6'-tris(1-methylethyl)[1,1'-biphenyl]-2-yl]-
• BIS[3,5-BIS(TRIFLUOROMETHYL)PHENYL][3,6-DIMETHOXY-2',4',6'-TRIS(1-METHYLETHYL)[1,1'-BIPHENYL]-2-YL]PHOSPHINE
• BIS[3,5-BIS(TRIFLUOROMETHYL)PHENYL]({2',4',6'-TRIISOPROPYL-3,6-DIMETHOXY-[1,1'-BIPHENYL]-2-YL})PHOSPHANE
• DTXSID50659623
• MFCD17015286
• bis[3,5-bis(trifluoromethyl)phenyl]-[3,6-dimethoxy-2-[2,4,6-tri(propan-2-yl)phenyl]phenyl]phosphane
• Bis[3,5-bis(trifluoromethyl)phenyl][3,6-dimethoxy-2',4',6'-tri(propan-2-yl)[1,1'-biphenyl]-2-yl]phosphane
• 2-{Bis[3,5-bis(trifluoromethyl)phenyl]phosphino}-3,6-dimethoxy -2 inverted exclamation marka,4 inverted exclamation marka,6 inverted exclamation marka-triisopropyl-1,1 inverted exclamation marka-biphenyl
• 2-{Bis3,5-bis(trifluoromethyl)phenylphosphino}-3,6-dimethoxy-2’,4’,6’-triisopropyl-1,1’-biphenyl

• MDL： MFCD17015286
• Inchi： 1S/C39H37F12O2P/c1-19(2)22-11-29(20(3)4)33(30(12-22)21(5)6)34-31(52-7)9-10-32(53-8)35(34)54(27-15-23(36(40,41)42)13-24(16-27)37(43,44)45)28-17-25(38(46,47)48)14-26(18-28)39(49,50)51/h9-21H,1-8H3
• InChI Key： KYTUFIMHJNRPLC-UHFFFAOYSA-N
• SMILES： P(C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)(C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)C1=C(C=CC(=C1C1C(=CC(C(C)C)=CC=1C(C)C)C(C)C)OC)OC

Computed Properties

• Exact Mass: 796.2339554g/mol
• Monoisotopic Mass: 796.2339554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 54
• Rotatable Bond Count: 13
• Complexity: 1070
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.1
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Color/Form: No data avaiable
• Melting Point: 186-190 °C
• Boiling Point: 599.4±50.0 °C at 760 mmHg
• Flash Point: 316.3±30.1 °C
• Vapor Pressure: No data available

2-{Bis3,5-bis(trifluoromethyl)phenylphosphino}-3,6-dimethoxy-2’,4’,6’-triisopropyl-1,1’-biphenyl Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Additional information on 2-{Bis3,5-bis(trifluoromethyl)phenylphosphino}-3,6-dimethoxy-2’,4’,6’-triisopropyl-1,1’-biphenyl

Introduction to 2-{Bis(3,5-bis(trifluoromethyl)phenylphosphino}-3,6-dimethoxy-2’,4’,6’-triisopropyl-1,1’-biphenyl (CAS No. 1160861-60-8)

2-{Bis(3,5-bis(trifluoromethyl)phenylphosphino}-3,6-dimethoxy-2’,4’,6’-triisopropyl-1,1’-biphenyl, identified by the CAS number 1160861-60-8, is a sophisticated organophosphorus compound with a unique structural framework that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound features a biphenyl core substituted with multiple functional groups, including dimethoxy and triisopropyl groups, as well as bis(3,5-bis(trifluoromethyl)phenylphosphino) moieties. The presence of these substituents imparts distinct electronic and steric properties, making it a valuable candidate for various applications in catalysis, ligand design, and drug discovery.

The biphenyl scaffold is a well-known motif in organic chemistry, renowned for its stability and versatility in forming complex molecular architectures. In this particular compound, the biphenyl ring is further modified with dimethoxy and triisopropyl substituents at the 3 and 6 positions, respectively. These groups not only enhance the solubility and reactivity of the molecule but also influence its interaction with biological targets. The bis(3,5-bis(trifluoromethyl)phenylphosphino) moiety adds another layer of complexity, introducing strong electron-withdrawing effects through the trifluoromethyl groups and providing phosphorus centers for coordination with metal ions or other ligands.

Recent advancements in the field of organophosphorus chemistry have highlighted the importance of such multifunctional compounds in developing novel catalysts and ligands. The 3,5-bis(trifluoromethyl)phenyl group is particularly interesting due to its ability to modulate the electronic properties of the phosphorus center, making it an excellent candidate for designing transition metal complexes with enhanced catalytic activity. These complexes have shown promise in various transformations, including cross-coupling reactions, hydrogenation processes, and oxidation reactions.

In the realm of pharmaceutical research, the structural features of 2-{Bis(3,5-bis(trifluoromethyl)phenylphosphino}-3,6-dimethoxy-2’,4’,6’-triisopropyl-1,1’-biphenyl make it an attractive scaffold for drug development. The compound's ability to interact with biological targets through both phosphorus and aromatic moieties offers a dual mechanism of action. This characteristic is particularly valuable in designing molecules that can modulate multiple pathways simultaneously, potentially leading to more effective therapeutic agents. Additionally, the dimethoxy and triisopropyl substituents can be fine-tuned to optimize binding affinity and selectivity against specific biological targets.

One of the most compelling aspects of this compound is its potential application in designing photoreactive molecules. The biphenyl core can be excited by UV light, leading to energy transfer or electron transfer processes that are influenced by the surrounding substituents. This property makes it an excellent candidate for developing photoactivatable probes or drugs that can be triggered by light in biological systems. Such applications are particularly relevant in fields like photodynamic therapy and optogenetics, where precise control over molecular activity is crucial.

The synthesis of 2-{Bis(3,5-bis(trifluoromethyl)phenylphosphino}-3,6-dimethoxy-2’,4’,6’-triisopropyl-1,1’-biphenyl presents a significant challenge due to the complexity of its structure. However, recent advances in synthetic methodologies have made it more feasible to access such highly functionalized molecules. Techniques such as transition metal-catalyzed cross-coupling reactions and palladium-mediated coupling strategies have been instrumental in constructing the desired framework efficiently. These methods not only improve yield but also allow for better control over regioselectivity and stereoselectivity.

The electronic properties of this compound have been extensively studied using computational chemistry methods. Density functional theory (DFT) calculations have revealed that the presence of the trifluoromethyl groups significantly alters the electronic distribution around the phosphorus centers. This modulation can be exploited to design ligands that selectively bind to certain metal ions or enzymes. Such selectivity is critical for developing catalysts with high turnover numbers and low side product formation.

In conclusion,2-{Bis(3,5-bis(trifluoromethyl)phenylphosphino}-3,6-dimethoxy-2’,4’,6’-triisopropyl-1,1’-biphenyl (CAS No. 1160861-60-8) represents a fascinating example of how structural complexity can be leveraged to develop novel materials with applications ranging from catalysis to drug discovery. Its unique combination of functional groups provides a rich platform for further exploration in chemical biology and medicinal chemistry. As research continues to uncover new applications for this compound, its significance in advancing scientific understanding and technological innovation is expected to grow.